Cas no 1083100-27-9 (N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl Lansoprazole Sulfide)

• Product Name: N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl Lansoprazole Sulfide
• CAS No: 1083100-27-9
• MF: C₂₅H₂₂F₆N₄O₂S
• MW: 556.523205280304
• CID: 1059556
• PubChem ID: 71750634
• Update Time: 2025-05-21

N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl Lansoprazole Sulfide Chemical and Physical Properties

Names and Identifiers

• N-[3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl Lansoprazole Sulfide
• 1-[[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methyl]-2-[[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methylsulfanyl]benzimidazole
• N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl Lansoprazole Sulfide
• N-(3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl)methyl lansoprazole sulfide
• 1-((3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl)methyl)-2-(((3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl)methyl)thio)-1H-benzo[d]imidazole
• 1-{[3-METHYL-4-(2,2,2-TRIFLUOROETHOXY)PYRIDIN-2-YL]METHYL}-2-({[3-METHYL-4-(2,2,2-TRIFLUOROETHOXY)PYRIDIN-2-YL]METHYL}SULFANYL)-1,3-BENZODIAZOLE
• QN9QH8ZE2G
• 1-{[3-Methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methyl}-2-({[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methyl}sulfanyl)-1H-benzimidazole
• Trichloroethyl Beta-D-Glucuronide Potassium Salt
• 1H-Benzimidazole, 1-((3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl)methyl)-2-(((3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl)methyl)thio)-
• BCP18292
• 1083100-27-9
• F19507
• UNII-QN9QH8ZE2G
• DTXSID20858101
• 1-[[3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]-2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]thio]-1H-benzimidazole;
• Lansoprazole Impurity 1 pound>>N-[3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl Lansoprazole Sulfide;
• 1-((3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl)methyl)-2-(((3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl)methyl)thio)-1H-benzimidazole
• 2,2,2-Trichloroethyl ss-D-Glucopyranosiduronic Acid; 2,2,2-Trichloroethanol Glucuronide Potassium Salt; Urochloralic Acid Potassium Salt; ss,ss,ss-Trichloroethyl-ss-D-glucuronic Acid Potassium Salt;

• Inchi： 1S/C25H22F6N4O2S/c1-15-18(32-9-7-21(15)36-13-24(26,27)28)11-35-20-6-4-3-5-17(20)34-23(35)38-12-19-16(2)22(8-10-33-19)37-14-25(29,30)31/h3-10H,11-14H2,1-2H3
• InChI Key： YUCQMNLWRFIFNG-UHFFFAOYSA-N
• SMILES： S(CC1C(C)=C(C=CN=1)OCC(F)(F)F)C1=NC2C=CC=CC=2N1CC1C(C)=C(C=CN=1)OCC(F)(F)F

Computed Properties

• Exact Mass: 556.13700
• Monoisotopic Mass: 556.13676610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• PSA: 87.36000
• LogP: 6.66590

Additional information on N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl Lansoprazole Sulfide

N-3-Methyl-4-(2,2,2-Trifluoroethoxy)-2-Pyridinylmethyl Lansoprazole Sulfide: A Comprehensive Overview

N-3-Methyl-4-(2,2,2-Trifluoroethoxy)-2-Pyridinylmethyl Lansoprazole Sulfide is a highly specialized chemical compound with the CAS Registry Number 1083100-27-9. This compound is of significant interest in the fields of pharmaceutical chemistry and organic synthesis due to its unique structural features and potential applications in drug development. The molecule combines a lansoprazole sulfide core with a pyridinylmethyl group substituted by a trifluoroethoxy moiety and a methyl group, making it a versatile platform for further functionalization and biological evaluation.

The synthesis of N-3-Methyl-4-(2,2,2-Trifluoroethoxy)-2-Pyridinylmethyl Lansoprazole Sulfide involves advanced organic chemistry techniques, including nucleophilic substitutions, oxidations, and coupling reactions. Recent studies have focused on optimizing the synthetic pathway to enhance yield and purity while minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to streamline the production process.

One of the most promising applications of this compound lies in its potential as a prodrug or intermediate in the development of novel proton pump inhibitors (PPIs). Lansoprazole itself is a well-known PPI used to treat conditions such as gastroesophageal reflux disease (GERD) and peptic ulcers. By modifying the structure with a trifluoroethoxy group and a pyridinylmethyl substituent, scientists aim to improve pharmacokinetic properties, such as bioavailability and half-life, while maintaining or enhancing therapeutic efficacy.

Recent research has also delved into the pharmacological profile of N-3-Methyl-4-(2,2,2-Trifluoroethoxy)-2-Pyridinylmethyl Lansoprazole Sulfide, particularly its ability to inhibit histone deacetylases (HDACs). HDAC inhibitors are of great interest in oncology due to their potential to reactivate tumor suppressor genes silenced by epigenetic modifications. Initial in vitro studies have shown that this compound exhibits moderate HDAC inhibitory activity, suggesting its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological applications, this compound has been studied for its role in materials science. The presence of a trifluoroethoxy group imparts unique electronic and steric properties to the molecule, making it suitable for use in the development of advanced materials such as organic light-emitting diodes (OLEDs) and polymer electrolytes. Researchers have explored its ability to act as an electron transport layer or hole-blocking layer in OLED devices, demonstrating improved device efficiency and stability.

From an environmental perspective, there is growing concern about the persistence and bioaccumulation of pharmaceutical compounds like N-3-Methyl-4-(2,2,2-Trifluoroethoxy)-2-Pyridinylmethyl Lansoprazole Sulfide in aquatic ecosystems. Recent studies have investigated its degradation pathways under various environmental conditions, including UV light exposure and microbial activity. These studies aim to develop strategies for mitigating the environmental impact of this compound during its production and use.

In conclusion, N-3-Methyl-4-(2,2,2-Trifluoroethoxy)-